![molecular formula C26H28N2O5 B12136690 4-(Benzo[d]furan-2-ylcarbonyl)-1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-3-hydroxy-3-pyrrolin-2-one](/img/structure/B12136690.png)
4-(Benzo[d]furan-2-ylcarbonyl)-1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-3-hydroxy-3-pyrrolin-2-one
Description
- This compound belongs to the benzofuran class, which is widely distributed in nature.
- Benzofuran derivatives exhibit diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects.
- Researchers worldwide are interested in these compounds due to their potential as natural drug lead candidates .
Properties
Molecular Formula |
C26H28N2O5 |
|---|---|
Molecular Weight |
448.5 g/mol |
IUPAC Name |
3-(1-benzofuran-2-carbonyl)-1-[3-(dimethylamino)propyl]-2-(4-ethoxyphenyl)-4-hydroxy-2H-pyrrol-5-one |
InChI |
InChI=1S/C26H28N2O5/c1-4-32-19-12-10-17(11-13-19)23-22(25(30)26(31)28(23)15-7-14-27(2)3)24(29)21-16-18-8-5-6-9-20(18)33-21/h5-6,8-13,16,23,30H,4,7,14-15H2,1-3H3 |
InChI Key |
CWAYJLSAQWPHIG-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2C(=C(C(=O)N2CCCN(C)C)O)C(=O)C3=CC4=CC=CC=C4O3 |
Origin of Product |
United States |
Preparation Methods
- Synthetic routes for this compound involve constructing the benzofuran ring system.
- Industrial production methods may vary, but common synthetic strategies include cyclization reactions and functional group transformations.
Chemical Reactions Analysis
Types of Reactions: The compound can undergo various reactions, such as oxidation, reduction, and substitution.
Common Reagents and Conditions: Specific reagents depend on the desired transformation (e.g., Grignard reagents for substitution).
Major Products: These reactions yield diverse products, including substituted benzofuran derivatives.
Scientific Research Applications
Chemistry: Used as building blocks for drug discovery and organic synthesis.
Biology: Investigated for potential bioactivity (e.g., enzyme inhibition, receptor binding).
Medicine: May have therapeutic applications (e.g., anti-inflammatory, antiviral).
Industry: Employed in the synthesis of fine chemicals and pharmaceuticals.
Mechanism of Action
- The compound’s effects likely involve interactions with specific molecular targets.
- Further research is needed to elucidate the precise pathways and mechanisms.
Comparison with Similar Compounds
Uniqueness: Highlight its distinct features (e.g., specific substituents, functional groups).
Similar Compounds: While I don’t have a specific list, other benzofuran derivatives exist, and their comparison would be valuable.
Remember that this compound’s detailed synthesis and specific applications may vary based on ongoing research
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
